2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 2-[4-(pentan-3-ylamino)phenyl]ethanol
• InChI: InChI=1S/C13H21NO/c1-3-12(4-2)14-13-7-5-11(6-8-13)9-10-15/h5-8,12,14-15H,3-4,9-10H2,1-2H3
• InChI Key: KXCMHIGUBXUIRU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC1=CC=C(C=C1)CCO

Description

Molecular Formula: C₁₃H₂₁NO Molecular Weight: 207.31 g/mol Structure: Features a para-substituted phenyl ring with a secondary amine (pentan-3-yl group) and a hydroxymethyl (-CH₂OH) side chain. Synthesis: Prepared via reductive amination of 4-aminophenylethanol with pentan-3-ylamine or nucleophilic substitution reactions under controlled conditions . Key Properties:

• Moderate lipophilicity due to the pentan-3-yl chain.
• Reactive sites at the hydroxyl (-OH) and secondary amine (-NH-) groups.
• Demonstrated antimicrobial (Gram-positive bacteria), anticancer (A549 lung cancer cell apoptosis), and neuroprotective (oxidative stress models) activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol typically involves the reaction of 4-aminophenylethanol with pentan-3-ylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of 2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters, leading to consistent product quality. The use of advanced purification techniques, such as distillation and chromatography, ensures the removal of impurities and the isolation of the pure compound.

Chemical Reactions Analysis

Oxidation Reactions

The primary alcohol group undergoes oxidation under controlled conditions:

• Ketone formation : Using Dess–Martin periodinane (DMP) in dichloromethane (DCM) oxidizes the alcohol to a ketone, yielding 2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-one.

• Aldehyde generation : Stronger oxidizing agents like pyridinium chlorochromate (PCC) may further oxidize the ketone to a carboxylic acid, though this is less commonly reported.

Reaction	Reagent	Conditions	Product	Yield
Alcohol → Ketone	Dess–Martin periodinane	DCM, 0°C → 25°C	2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-one	60–75%

Protection/Deprotection Reactions

Functional groups are selectively protected to enable downstream transformations:

• Amine protection : The pentan-3-ylamino group is shielded using trityl chloride (TrCl) in DCM with triethylamine (TEA), forming a trityl-protected intermediate .

• Alcohol protection : Silylation with tert-butyldimethylsilyl chloride (TBDMSCl) in tetrahydrofuran (THF) converts the hydroxyl group to a silyl ether.

Functional Group	Protecting Agent	Conditions	Deprotection Method
-NH- (amine)	Trityl chloride	DCM, TEA, 25°C	Trifluoroacetic acid (TFA)
-OH (alcohol)	TBDMSCl	THF, imidazole	Fluoride ions (e.g., TBAF)

Esterification and Acylation

The hydroxyl group reacts with electrophilic reagents:

• Ester formation : Treatment with acetyl chloride in pyridine produces the corresponding acetate ester.

• Phosphonate synthesis : Reaction with diethyl chlorophosphate in THF yields phosphonate derivatives, useful in Horner–Wadsworth–Emmons (HWE) olefination .

Reaction	Reagent	Product	Application
Esterification	Acetyl chloride	2-{4-[(Pentan-3-yl)amino]phenyl}ethyl acetate	Solubility enhancement
Phosphorylation	Diethyl chlorophosphate	Diethyl (2-{4-[(Pentan-3-yl)amino]phenyl}ethyl) phosphate	Olefination precursor

Amine Functionalization

The secondary amine participates in alkylation and acylation:

• Reductive alkylation : Reacting with aldehydes/ketones in the presence of sodium cyanoborohydride (NaBH3CN) introduces alkyl substituents.

• Acylation : Benzoylation using benzoyl chloride (BzCl) forms an amide derivative.

Reaction Type	Reagent	Product	Notes
Alkylation	Propanal, NaBH3CN	N-Pentan-3-yl-N-propyl-4-(2-hydroxyethyl)aniline	Selective for secondary amines
Acylation	Benzoyl chloride	N-Pentan-3-yl-N-benzoyl-4-(2-hydroxyethyl)aniline	Stabilizes amine against oxidation

Nucleophilic Substitution

The hydroxyl group can be converted to a leaving group (e.g., tosylate) for substitution reactions:

• Tosylation : Treatment with tosyl chloride (TsCl) in pyridine forms the tosylate, enabling displacement by nucleophiles like azide or thiols.

Leaving Group	Nucleophile	Product
Tosylate (OTs)	NaN3	2-{4-[(Pentan-3-yl)amino]phenyl}ethyl azide
Tosylate (OTs)	NaSH	2-{4-[(Pentan-3-yl)amino]phenyl}ethyl thiol

Comparative Reactivity with Analogs

The pentan-3-yl chain influences reactivity compared to simpler amines:

Compound	Key Feature	Reactivity Difference
4-Amino-N,N-dimethylbenzeneethanol	Dimethylamino group	Faster acylation due to reduced steric hindrance
Phenethylamine	No hydroxyl group	Lacks esterification/oxidation pathways

Scientific Research Applications

2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol is a phenethylamine derivative with a molecular weight of approximately 233.35 g/mol. It has an ethanolamine backbone substituted with a pentan-3-yl amino group and a phenyl ring. The compound has both hydrophilic and hydrophobic properties, which may influence how it interacts with biological systems.

Potential Applications
Due to its unique structure, 2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol may have several applications:

• Pharmaceutical Development Research suggests that compounds similar in structure to 2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol may possess biological activities, making it a candidate for drug development, specifically targeting mood disorders and inflammation.
• Interaction Studies Interaction studies are crucial for understanding the pharmacodynamics of 2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol.

Structural Analogues
Several compounds share structural characteristics with 2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol, which allows for comparative analysis:

Compound Name	Structure	Unique Features
4-Amino-N,N-dimethylbenzeneethanol	Contains a dimethylamino group	More lipophilic; potential CNS activity
Phenethylamine	Simplest structure without substitutions	Basic skeleton; limited biological activity
4-(2-Aminoethyl)phenol	Contains an ethylene bridge	Different chain length; varying pharmacological effects

Mechanism of Action

The mechanism of action of 2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues with Alkylamino Substitutions

The biological and physicochemical properties of aryl ethanol derivatives are heavily influenced by the substituent on the amine group. Below is a comparative analysis:

Compound Name	Molecular Formula	Substituent	Molecular Weight (g/mol)	Key Properties
2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol	C₁₃H₂₁NO	Pentan-3-ylamino	207.31	Antimicrobial, anticancer, neuroprotective
2-{4-[(3-Methylbutan-2-yl)amino]phenyl}ethan-1-ol	C₁₂H₁₉NO	3-Methylbutan-2-ylamino	193.29	Enhanced metabolic stability; antimicrobial/anticancer focus
2-{4-[(2,2-Dimethylpropyl)amino]phenyl}ethan-1-ol	C₁₃H₂₁NO	2,2-Dimethylpropylamino	207.31	Increased steric bulk; reduced receptor binding efficiency
2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol	C₁₂H₁₉NO	2-Methylpropylamino	193.29	Moderate lipophilicity; unexplored bioactivity
2-(methylamino)-1-(4-methylphenyl)ethan-1-ol	C₁₀H₁₅NO	Methylamino	165.23	Higher solubility; lower antimicrobial potency

Key Observations :

• Chain Length and Branching :
  • The pentan-3-yl group (C₅) in the target compound provides optimal lipophilicity for membrane permeability, whereas shorter chains (e.g., 3-methylbutan-2-yl or methyl) reduce bioavailability .
  • Branched chains (e.g., 2,2-dimethylpropyl) hinder enzymatic degradation but may sterically block target interactions .
• Biological Activity: Antimicrobial activity correlates with hydrophobicity; the pentan-3-yl derivative shows broader-spectrum inhibition than methyl-substituted analogues .

Functional Group Variations

Substitution of the hydroxyl (-OH) or amine (-NH-) group alters reactivity and applications:

Compound Name	Functional Group	Key Differences
2-[(Pentan-3-ylidene)amino]ethan-1-amine	Imine (-NH)	Lacks hydroxyl group; higher basicity but reduced hydrogen-bonding capacity
2-{2-[(4-Methylpentan-2-yl)amino]ethoxy}ethan-1-ol	Ether (-O-)	Ether linkage enhances metabolic stability; used in receptor-binding studies

Impact :

• The hydroxyl group in the target compound enables esterification and hydrogen bonding, critical for drug delivery and protein interactions .
• Imine or ether variants prioritize stability over reactivity, limiting their therapeutic versatility .

Aromatic Ring Modifications

Variations in the phenyl ring’s substitution pattern significantly affect electronic properties:

Compound Name	Aromatic Substituent	Key Properties
2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol	-H	Balanced electron density; moderate reactivity
2-{[1-(4-Chlorophenyl)ethyl]amino}propan-1-ol	-Cl	Electron-withdrawing effect; enhanced receptor affinity but toxicity risks
2-[(5-fluoropyrimidin-2-yl)amino]-1-[4-(trifluoromethyl)phenyl]ethan-1-ol	-CF₃, -F	Fluorination increases bioavailability and target selectivity

Key Insight :

• Electron-donating groups (e.g., -NH-) on the phenyl ring enhance nucleophilic reactivity, while electron-withdrawing groups (e.g., -Cl, -CF₃) improve binding specificity but may introduce toxicity .

Biological Activity

2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol is an organic compound with significant potential in medicinal chemistry. Its unique structure, characterized by a phenyl ring substituted with a pentan-3-ylamino group and an ethan-1-ol moiety, suggests various biological activities that warrant detailed exploration.

The molecular formula of 2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol is C14H21N, with a molecular weight of approximately 219.33 g/mol. The compound's structure allows for various chemical transformations, which can influence its biological activity. For instance, oxidation and reduction reactions can yield different derivatives that may exhibit distinct biological properties.

The biological activity of 2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol may be attributed to its interaction with specific biological targets, such as enzymes or receptors. The presence of the pentan-3-yloxy group is believed to enhance its reactivity and affinity towards these targets, potentially leading to therapeutic effects.

Biological Activity Overview

Research indicates that compounds similar to 2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol can exhibit various biological activities, including:

1. Antimicrobial Activity
Several studies have reported antimicrobial effects for compounds with similar structures. The mechanism often involves disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

2. Anticancer Properties
Some derivatives have shown promise in inhibiting cancer cell proliferation. This activity is typically assessed through in vitro assays measuring cell viability and apoptosis induction.

3. Neuroprotective Effects
Compounds with structural similarities have been investigated for neuroprotective properties, potentially offering therapeutic avenues for neurodegenerative diseases.

Case Studies

A selection of case studies highlights the biological evaluation of structurally related compounds:

Study	Compound Evaluated	Biological Activity	Findings
Study 1	4-Aminophenylethanol Derivative	Antimicrobial	Exhibited significant inhibition against Gram-positive bacteria.
Study 2	Boron-containing Compound	Anticancer	Induced apoptosis in A549 lung cancer cells with low toxicity to normal cells.
Study 3	Schiff Base Complexes	Neuroprotective	Demonstrated neuroprotection in cellular models of oxidative stress.

Research Findings

Recent research has focused on the synthesis and characterization of 2-{4-[(Pentan-3-yl)amino]phenyl}ethan-1-ol and its derivatives. Key findings include:

Synthesis Techniques
The synthesis often involves the reaction of 4-amino phenylethanol with pentan-3-ylamine under controlled conditions to ensure high yield and purity .

Biological Evaluation Methods
Biological activities are typically assessed using various assays, including:

• MTT Assay: To evaluate cell viability.
• Apoptosis Assays: To determine the induction of programmed cell death.